Cas no 1384667-09-7 (N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide)

• Product Name: N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide
• CAS No: 1384667-09-7
• MF: C₉H₅ClFN₃OS
• MW: 257.671902418137
• CID: 6563978
• PubChem ID: 72108457
• Update Time: 2025-10-31

N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide
• 1384667-09-7
• AKOS033264031
• Z1331450477
• EN300-26597143

• Inchi： 1S/C9H5ClFN3OS/c10-6-4-13-9(16-6)14-8(15)5-1-2-12-7(11)3-5/h1-4H,(H,13,14,15)
• InChI Key： XSUFNKCIZUDILN-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(NC(C2C=CN=C(C=2)F)=O)S1

Computed Properties

• Exact Mass: 256.9825888g/mol
• Monoisotopic Mass: 256.9825888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1Ų

Additional information on N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide

Comprehensive Overview of N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide (CAS No. 1384667-09-7)

N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide (CAS No. 1384667-09-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazole and fluoropyridine moieties, exhibits potential applications in drug discovery and crop protection. Its molecular structure combines a 5-chloro-1,3-thiazol-2-yl group with a 2-fluoropyridine-4-carboxamide backbone, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for heterocyclic compounds like N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide has surged due to their versatility in medicinal chemistry. Searches for "thiazole derivatives in drug design" and "fluoropyridine applications" have spiked, reflecting the growing curiosity about such compounds. This molecule's potential as a kinase inhibitor or antimicrobial agent aligns with current trends in targeting resistant pathogens and cancer therapies. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic avenues.

The synthesis of CAS 1384667-09-7 involves multi-step organic reactions, often starting from 2-amino-5-chlorothiazole and 2-fluoropyridine-4-carboxylic acid. Optimizing its yield and purity is a hot topic in synthetic chemistry forums, with queries like "how to improve carboxamide coupling efficiency" frequently appearing in academic discussions. The compound's physicochemical properties, including solubility and stability under physiological conditions, are critical for its practical applications. Recent studies highlight its bioavailability challenges, prompting investigations into prodrug strategies or formulation enhancements.

From an agrochemical perspective, N-(5-chloro-1,3-thiazol-2-yl)-2-fluoropyridine-4-carboxamide has shown promise as a pesticide intermediate. Its mode of action may involve disrupting enzymatic pathways in pests, a feature that aligns with the industry's shift toward eco-friendly pest control. Online searches for "thiazole-based pesticides" and "low-toxicity crop protection" underscore this trend. Regulatory evaluations of similar compounds emphasize the need for environmental impact assessments, a consideration that extends to this molecule's development.

Analytical characterization of 1384667-09-7 typically employs HPLC, NMR, and mass spectrometry, with researchers often seeking "NMR peaks for fluoropyridine derivatives" or "HPLC methods for thiazole carboxamides." The compound's spectral data is crucial for quality control in both research and industrial settings. Patent literature reveals growing interest in its derivatives, particularly for central nervous system (CNS) targets and metabolic disorder interventions, as evidenced by rising queries about "thiazole modulators for neurological diseases."

Future directions for CAS 1384667-09-7 research may explore its structure-optimization to enhance selectivity or reduce off-target effects. The compound's intellectual property landscape remains dynamic, with academic and industrial labs racing to document novel applications. As sustainability becomes paramount, greener synthesis routes for such halogenated heterocycles are gaining traction—a trend mirrored in searches for "catalysis in thiazole chemistry." Collaborative efforts between computational chemists and experimentalists could accelerate its development through in silico screening and molecular docking studies.